![molecular formula C12H9N3O B3049231 5-(Naphthalen-2-yl)-1,3,4-oxadiazol-2-amine CAS No. 198893-71-9](/img/structure/B3049231.png)
5-(Naphthalen-2-yl)-1,3,4-oxadiazol-2-amine
Overview
Description
5-(Naphthalen-2-yl)-1,3,4-oxadiazol-2-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a heterocyclic organic molecule that contains an oxadiazole ring and a naphthalene ring. The synthesis method of this compound is relatively simple, which makes it an attractive target for chemical synthesis.
Scientific Research Applications
Anticancer Potential :
- A study synthesized derivatives of 1,3,4-oxadiazole and evaluated them for in vitro anticancer potential. One compound showed significant activity against breast cancer cell lines (Salahuddin, Shaharyar, Mazumder, & Ahsan, 2014).
Antibacterial Activity :
- Novel Mannich bases of oxadiazole-2-thiones were synthesized and showed strong antibacterial activity against various bacterial strains (Kumar, Kumar, Salahuddin, & Mazumder, 2021).
Anticonvulsant Properties :
- Semicarbazones based on 1,3,4-oxadiazoles were designed, synthesized, and evaluated for anticonvulsant activities, validating a pharmacophoric model with four binding sites essential for such activity (Rajak et al., 2010).
Anti-HIV Activity :
- New 1,3,4-oxadiazole derivatives were synthesized and showed moderate to high antiviral activity against HIV-1 (El‐Sayed et al., 2009).
Applications in Light-Emitting Materials :
- A naphthylenediamine derivative was synthesized and used in a device that emitted bright blue light, indicating potential use in light-emitting materials (Qiu et al., 2002).
Computational and Pharmacological Evaluation :
- A study focused on the computational and pharmacological potential of 1,3,4-oxadiazole derivatives, assessing their toxicity, tumor inhibition, and anti-inflammatory actions (Faheem, 2018).
Electrochromic n-Type Polyimides :
- Research on the development of novel polyimides focused on the effect of structural variation on optoelectronic characteristics and electrochromic performances (Constantin, Bejan, & Damaceanu, 2019).
Molecular Packing and Electronic Structure Studies :
- Theoretical studies provided an interpretation of the optical and electronic properties of aromatic oligomers and polymers related to 1,3,4-oxadiazole derivatives (Li, Feng, Ren, & Tian, 2008).
Synthesis and Crystal Structure Analysis :
- The synthesis and crystal structure of an energetic material precursor related to 1,3,4-oxadiazol-2-amine were characterized, revealing hydrogen bonds and π-interactions (Zhu et al., 2021).
Synthesis and Biological Evaluation :
- Novel 1,3,4-oxadiazol-2-amine derivatives were synthesized and evaluated for their antimicrobial and antioxidant activities (Saundane, Verma, & Katkar, 2013).
properties
IUPAC Name |
5-naphthalen-2-yl-1,3,4-oxadiazol-2-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9N3O/c13-12-15-14-11(16-12)10-6-5-8-3-1-2-4-9(8)7-10/h1-7H,(H2,13,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNYFQKGWGIABDA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)C3=NN=C(O3)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70595751 | |
Record name | 5-(Naphthalen-2-yl)-1,3,4-oxadiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70595751 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Naphthalen-2-yl)-1,3,4-oxadiazol-2-amine | |
CAS RN |
198893-71-9 | |
Record name | 5-(Naphthalen-2-yl)-1,3,4-oxadiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70595751 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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